Cas no 1186194-07-9 (3-(Butylsulfonamido)-2,6-difluorobenzoic acid)

• Product Name: 3-(Butylsulfonamido)-2,6-difluorobenzoic acid
• CAS No: 1186194-07-9
• MF: C₁₁H₁₃F₂NO₄S
• MW: 293.287029027939
• MDL: MFCD28144818
• CID: 2092865
• PubChem ID: 58095329
• Update Time: 2025-04-21

3-(Butylsulfonamido)-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Butylsulfonamido)-2,6-difluorobenzoic acid
• 3-(butylsulfonylamino)-2,6-difluorobenzoic acid
• SB82515
• SCHEMBL912842
• 1186194-07-9
• AKOS024465024
• 3-(Butylsulfonamido)-2,6-difluorobenzoicacid

• MDL： MFCD28144818
• Inchi： 1S/C11H13F2NO4S/c1-2-3-6-19(17,18)14-8-5-4-7(12)9(10(8)13)11(15)16/h4-5,14H,2-3,6H2,1H3,(H,15,16)
• InChI Key： NSYMCQJZIIQOHK-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC1C=CC(=C(C(=O)O)C=1F)F)(=O)=O

Computed Properties

• Exact Mass: 293.05333539g/mol
• Monoisotopic Mass: 293.05333539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.8Ų